Cas no 581800-64-8 (Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-ethoxy-)
![Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-ethoxy- structure](https://ossimg.kuujia.com/scimg/582000/581800-64-8x500.png)
581800-64-8 structure
Product Name:Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-ethoxy-
CAS No:581800-64-8
MF:C15H24O3Si
MW:280.434765815735
CID:4048502
PubChem ID:85855934
Update Time:2025-04-22
Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-ethoxy-
- UUDWKDIWTMSTOW-UHFFFAOYSA-N
- 4-[(tert-butyldimethylsilyl)oxy]-3-ethoxybenzaldehyde
- DB-113010
- SCHEMBL1620788
- EN300-23822494
- 581800-64-8
- 4-(tert-butyldimethylsilyloxy)-3-ethoxybenzaldehyde
-
- Inchi： 1S/C15H24O3Si/c1-7-17-14-10-12(11-16)8-9-13(14)18-19(5,6)15(2,3)4/h8-11H,7H2,1-6H3
- InChI Key： UUDWKDIWTMSTOW-UHFFFAOYSA-N
- SMILES： C(=O)C1=CC=C(O[Si](C(C)(C)C)(C)C)C(OCC)=C1
Computed Properties
- Exact Mass: 280.14947116Da
- Monoisotopic Mass: 280.14947116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-ethoxy- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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